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Compound of Interest

Compound Name: 2-[(2-Aminophenyl)thio]acetamide

Cat. No.: B1270640 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides critical safety, handling, and disposal information for 2-[(2-
Aminophenyl)thio]acetamide (CAS No. 90271-33-3). Given the limited availability of a

comprehensive Safety Data Sheet (SDS), the following procedures are based on available

hazard information and data from structurally similar compounds, such as thioacetamide and

aromatic amines. This chemical should be handled with a high degree of caution by trained

personnel only.

Hazard Identification and Classification
2-[(2-Aminophenyl)thio]acetamide is considered hazardous. The following table summarizes

its known and potential hazards.
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Hazard Class GHS Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed

Acute Toxicity (Dermal) H312: Harmful in contact with skin

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Acute Toxicity (Inhalation) H332: Harmful if inhaled

Specific Target Organ Toxicity H335: May cause respiratory irritation

Carcinogenicity
Suspected of causing cancer (based on

structural similarity to thioacetamide)[1]

Signal Word:Warning[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type Specification Rationale

Hand Protection
Nitrile rubber gloves (or other

chemically resistant gloves).

Prevents skin contact and

absorption.

Eye/Face Protection
Safety goggles with side

shields or a face shield.

Protects against splashes and

airborne particles.

Skin and Body Protection

A lab coat, worn fully buttoned.

Consider a chemical-resistant

apron and sleeves for larger

quantities.

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges is

necessary.

Prevents inhalation of dust or

aerosols.

Handling and Storage
Proper handling and storage are crucial to maintaining the chemical's integrity and ensuring a

safe laboratory environment.

Aspect Procedure

Handling

- Work in a designated area, such as a chemical

fume hood. - Avoid generating dust. - Do not

eat, drink, or smoke in the handling area. -

Wash hands thoroughly after handling.

Storage

- Store in a tightly sealed container in a cool,

dry, and well-ventilated area. - Keep in a dark

place, under an inert atmosphere, at room

temperature.[2] - Store away from incompatible

materials such as strong oxidizing agents.
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First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.

Exposure Route First-Aid Protocol

If Swallowed
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

If on Skin

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. If respiratory

symptoms occur, seek medical attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.
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Clean: Decontaminate the spill area with a suitable cleaning agent.

Waste Disposal:

Dispose of 2-[(2-Aminophenyl)thio]acetamide and any contaminated materials as

hazardous chemical waste.

All waste must be disposed of in accordance with local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-[(2-
Aminophenyl)thio]acetamide in a research setting, emphasizing safety at each step.
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Preparation

Handling

Cleanup & Disposal

Review SDS and Safety Protocols

Don Appropriate PPE

Weigh Compound in Fume Hood

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in Labeled Container

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-[(2-Aminophenyl)thio]acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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